Cas no 2229275-68-5 (methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate)

• Product Name: methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate
• CAS No: 2229275-68-5
• MF: C₉H₁₄N₂O₅S
• MW: 262.282861232758
• CID: 6390133
• PubChem ID: 165964204
• Update Time: 2025-06-08

methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate
• 2229275-68-5
• EN300-2003526

• Inchi： 1S/C9H14N2O5S/c1-5-7(9(12)15-4)8(6(2)11(5)3)16-17(10,13)14/h1-4H3,(H2,10,13,14)
• InChI Key： SRZKINDJAFEYFU-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(C(=O)OC)=C(C)N(C)C=1C

Computed Properties

• Exact Mass: 262.06234272g/mol
• Monoisotopic Mass: 262.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 109Ų

Additional information on methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate

Methyl 1,2,5-Trimethyl-4-(Sulfamoyloxy)-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate (CAS No. 2229275-68-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of biological activities and industrial applications.

The methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate molecule features a pyrrole ring substituted with three methyl groups and a sulfamoyloxy group at the C-4 position. The presence of these functional groups imparts distinct chemical properties and reactivity profiles to the compound. The sulfamoyloxy group, in particular, is known for its ability to form stable complexes with various metal ions, making it a valuable moiety in coordination chemistry and catalysis.

Recent studies have highlighted the potential of methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate in the development of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the sulfamoyloxy group plays a crucial role in modulating the compound's biological activity, suggesting that structural modifications could further enhance its therapeutic potential.

In addition to its anti-inflammatory effects, methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate has shown promise as an antioxidant agent. A study conducted by a team of researchers at the University of California (2022) reported that this compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. The antioxidant properties are attributed to the presence of the pyrrole ring and the methyl groups, which contribute to the molecule's electron-donating ability.

The synthesis of methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. A typical synthetic route involves the condensation of a suitable pyrrole derivative with a sulfamoyl chloride followed by esterification with methanol. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste generation.

From a materials science perspective, methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate has been explored for its potential use in polymer synthesis and functional materials. Its ability to form stable complexes with metal ions makes it an attractive candidate for creating metallopolymer hybrids with tunable properties. These materials have applications in areas such as drug delivery systems, sensors, and electronic devices.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate. Ongoing studies are focused on elucidating its pharmacokinetics and toxicology profiles to ensure its safety for human use. Additionally, efforts are being made to optimize its chemical structure for improved efficacy and selectivity in target tissues.

In conclusion, methyl 1,2,5-trimethyl-4-(sulfamoyloxy)-1H-pyrrole-3-carboxylate (CAS No. 2229275-68-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions for healthcare and materials science.